Cas no 16681-63-3 (2-bromo-1-methyl-4-nitro-1H-Imidazole)

2-bromo-1-methyl-4-nitro-1H-Imidazole structure
16681-63-3 structure
Product Name:2-bromo-1-methyl-4-nitro-1H-Imidazole
CAS No:16681-63-3
MF:C4H4BrN3O2
MW:205.997459411621
CID:182438
PubChem ID:27994
Update Time:2025-04-19

2-bromo-1-methyl-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-methyl-4-nitro-1H-Imidazole
    • 1H-Imidazole,2-bromo-1-methyl-4-nitro-
    • 2-bromo-1-methyl-4-nitroimidazole
    • 1-Methyl-2-brom-4-nitro-imidazol
    • 2-Brom-1-methyl-4-nitro-1H-imidazol
    • 2-Brom-1-methyl-4-nitroimidazol
    • 2-Brom-1-methyl-4-nitro-imidazol
    • AC1L1EDY
    • KB-228624
    • NSC347484
    • SureCN3282371
    • NSC-347484
    • 16681-63-3
    • 2-bromo-N-methylnitroimidazole
    • NSC 347484
    • SCHEMBL3282371
    • DTXSID20168191
    • Inchi: 1S/C4H4BrN3O2/c1-7-2-3(8(9)10)6-4(7)5/h2H,1H3
    • InChI Key: CYEJSGQRECDITG-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CN1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.94872
  • Monoisotopic Mass: 204.949
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.6A^2

Experimental Properties

  • Density: 2.04
  • Boiling Point: 351.4°C at 760 mmHg
  • Flash Point: 166.3°C
  • Refractive Index: 1.688
  • PSA: 60.96
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